Cas no 79-68-5 (4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one)

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one structure
79-68-5 structure
Product Name:4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one
CAS No:79-68-5
MF:C14H22O
MW:206.323884487152
CID:566343
PubChem ID:6433146
Update Time:2025-04-19

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one
    • (3E)-4-(2,2,3-Trimethyl-6-methylenecyclohexyl)-3-buten-2-one
    • 3-Buten-2-one,4-(2,2,3-trimethyl-6-methylenecyclohexyl)-
    • 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-3-buten-2-one
    • -(E)-ionone
    • 6-Methyl- &#947
    • 1WT40UXP7H
    • 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-
    • .GAMMA.-IRONE, CIS-(+)-
    • GAMMA-IRONE
    • (+)-cis-gamma-Irone
    • 3-BUTEN-2-ONE, 4-(2,2,3-TRIMETHYL-6-METHYLENECYCLOHEXYL)-, (1.ALPHA.(E),3.ALPHA.)-(+/-)-
    • 35124-16-4
    • 3-Buten-2-one, 4-((1R,3S)-2,2,3-trimethyl-6-methylenecyclohexyl)-, (3E)-rel-
    • .GAMMA.-IRONE, CIS-(+/-)-
    • UNII-IOV6OG0LC8
    • (+)-CIS-.GAMMA.-IRONE
    • 3-BUTEN-2-ONE, 4-(2,2,3-TRIMETHYL-6-METHYLENECYCLOHEXYL)-, (1S-(1.ALPHA.(E),3.ALPHA.))-
    • (E)-4-[(1S,3R)-2,2,3-trimethyl-6-methylidenecyclohexyl]but-3-en-2-one
    • (+/-)-cis-gamma-Irone
    • 117894-47-0
    • (+)-(2R,6S)-CIS-.GAMMA.-IRONE
    • gamma-Irone, cis-(+/-)-
    • IS4N6X2NA3
    • 3-Buten-2-one, 4-((1S,3R)-2,2,3-trimethyl-6-methylenecyclohexyl)-, (3E)-
    • gamma-Irone, cis-(+)-
    • EINECS 201-218-0
    • UNII-IS4N6X2NA3
    • 79-68-5
    • (+/-)-CIS-.GAMMA.-IRONE
    • UNII-1WT40UXP7H
    • 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-, (1S-(1alpha(E),3alpha))-
    • IOV6OG0LC8
    • (+)-(2R,6S)-cis-gamma-Irone
    • 3-Buten-2-one, 4-(2,2,3-trimethyl-6-methylenecyclohexyl)-, (1alpha(E),3alpha)-(+/-)-
    • Q22077110
    • Inchi: 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h8-9,11,13H,1,6-7H2,2-5H3/b9-8+/t11-,13+/m1/s1
    • InChI Key: MVPDTCQYNRKWJA-UZPJXDOOSA-N
    • SMILES: O=C(C)/C=C/[C@H]1C(=C)CC[C@@H](C)C1(C)C

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: d415 0.939
  • Melting Point: 25°C
  • Boiling Point: bp0.06 85-88°; bp2 114-116°
  • Flash Point: 118.7ºC
  • Refractive Index: nD15 1.505
  • PSA: 17.07
  • LogP: 3.76010
  • Specific Rotation: D20 +2° (methylene chloride)

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 2

Reaction Conditions
1.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ;  4 h, 45 °C
1.2 Solvents: Acetic acid ;  pH 6 - 7
2.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Raw materials

4-(2,2,3-Trimethyl-6-methylenecyclohexyl)but-3-en-2-one Preparation Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd